Cas no 1267660-78-5 (3-(cyanomethyl)-N-ethylbenzamide)

• Product Name: 3-(cyanomethyl)-N-ethylbenzamide
• CAS No: 1267660-78-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6199381
• PubChem ID: 82178987
• Update Time: 2025-06-13

3-(cyanomethyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(cyanomethyl)-N-ethylbenzamide
• EN300-1852049
• 1267660-78-5

• Inchi： 1S/C11H12N2O/c1-2-13-11(14)10-5-3-4-9(8-10)6-7-12/h3-5,8H,2,6H2,1H3,(H,13,14)
• InChI Key： DZZOMGPKIUOTAI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(CC#N)C=1)NCC

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(cyanomethyl)-N-ethylbenzamide

Introduction to 3-(cyanomethyl)-N-ethylbenzamide (CAS No. 1267660-78-5)

3-(cyanomethyl)-N-ethylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1267660-78-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzamide core substituted with a cyanomethyl group and an N-ethyl moiety, exhibits unique structural and functional properties that make it a subject of interest for various chemical and biological applications. The benzamide moiety is well-known for its role in medicinal chemistry, often serving as a pharmacophore in drug design due to its ability to interact with biological targets such as enzymes and receptors. The presence of the cyanomethyl group introduces additional reactivity, making this compound a versatile intermediate in synthetic chemistry.

The synthesis of 3-(cyanomethyl)-N-ethylbenzamide involves multi-step organic transformations, typically starting from readily available aromatic precursors. The introduction of the cyanomethyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, are often employed to achieve the desired substitution pattern on the benzene ring. The N-ethylation step further refines the molecular structure, enhancing its potential utility in pharmaceutical applications.

In recent years, 3-(cyanomethyl)-N-ethylbenzamide has been explored for its potential in drug discovery and development. Its structural features suggest possible interactions with biological targets relevant to neurological disorders, inflammatory diseases, and cancer. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in these conditions. For instance, molecular docking simulations have shown that 3-(cyanomethyl)-N-ethylbenzamide can bind to active sites of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation pathways.

Moreover, the cyanomethyl group in 3-(cyanomethyl)-N-ethylbenzamide provides a handle for further functionalization, allowing chemists to modify the compound into more complex derivatives with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry, where iterative optimization is often necessary to enhance potency, selectivity, and pharmacokinetic properties. Researchers have utilized this compound as a scaffold to develop novel analogs with improved pharmacological profiles.

Recent advancements in biocatalysis have also highlighted the utility of 3-(cyanomethyl)-N-ethylbenzamide as a substrate for enzymatic transformations. Enzymes such as cytochrome P450 monooxygenases or flavin-dependent monooxygenases can be employed to introduce specific functional groups into the molecule, enabling the synthesis of structurally diverse derivatives under mild conditions. These biocatalytic approaches align with the growing emphasis on green chemistry principles, reducing reliance on harsh reagents and minimizing waste generation.

The pharmaceutical industry has shown interest in 3-(cyanomethyl)-N-ethylbenzamide due to its potential therapeutic applications. Clinical trials and preclinical studies are ongoing to evaluate its efficacy and safety in treating various diseases. The benzamide moiety's ability to modulate biological pathways makes it a promising candidate for developing small-molecule drugs that can interact with specific targets. Additionally, the cyanomethyl group's reactivity allows for further derivatization into prodrugs or bioconjugates, which can enhance drug delivery systems.

In conclusion, 3-(cyanomethyl)-N-ethylbenzamide (CAS No. 1267660-78-5) represents a significant compound in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. The ongoing research into its synthetic pathways, biological activities, and pharmacological properties underscores its importance as a chemical entity with broad applications in medicinal chemistry and drug discovery.